N-(4-methylphenyl)-2-{[1-(4-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(4-methylphenyl)-2-[1-(4-nitrophenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C18H16N4O3S/c1-13-2-4-14(5-3-13)20-17(23)12-26-18-19-10-11-21(18)15-6-8-16(9-7-15)22(24)25/h2-11H,12H2,1H3,(H,20,23)
• InChI Key: KORLBJREFJEMTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H16N4O3S
• Molecular Weight: 368.4 g/mol
• CAS No.: 851079-44-2

Description

N-(4-methylphenyl)-2-{[1-(4-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C18H16N4O3S and its molecular weight is 368.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Activity

• Research has shown that derivatives of this compound, specifically omega-(1H-imidazol-1-yl)-N-phenylacetamide, propionamide, and butyramide derivatives, possess anticonvulsant activity against seizures induced by maximal electroshock (MES). The activity was found in compounds having different substituents on the N-phenyl ring, with one of the most active compounds being 2-(1H-imidazol-1-yl)-N-(o-chlorophenyl)acetamide (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).

Antimicrobial and Antifungal Activity

• Pyrazole-imidazole-triazole hybrids synthesized through click reactions demonstrated significant antimicrobial activity, with some compounds showing excellent potency against A. niger, even better than the reference drug Fluconazole. Molecular docking studies ascertained the binding conformation of the most active compounds (Punia, Verma, Kumar, Kumar, & Deswal, 2021).
• A series of novel imidazole derivatives, including 2-(substituteddithiocarbamoyl)-N-[4-((1H-imidazol-1-yl)methyl)phenyl]acetamide derivatives, were designed and synthesized, showing significant antifungal activity against Candida albicans and Candida krusei. The study also included molecular docking and ADME prediction to further understand the action mechanism (Altındağ, Sağlık, Çevik, Işikdağ, Özkay, & Karaca Gençer, 2017).

Antioxidant Activity

• Amidomethane sulfonyl-linked bis heterocycles were prepared and tested for antioxidant activity. One of the compounds exhibited superior antioxidant activity compared to the standard Ascorbic acid, demonstrating the potential therapeutic applications of these derivatives (Talapuru, Gopala, Adivireddy, & Venkatapuram, 2014).

Glutaminase Inhibition for Cancer Treatment

• A study on bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs aimed to identify more potent glutaminase inhibitors with improved drug-like properties for cancer treatment. Some analogs retained the potency of BPTES and presented opportunities to improve its solubility, showing efficacy in vitro and in a mouse model of lymphoma (Shukla, Ferraris, Thomas, Stathis, Duvall, Delahanty, Alt, Rais, Rojas, Gao, Xiang, Dang, Slusher, & Tsukamoto, 2012).